Cas no 1594021-39-2 (1-(3,5-difluorobenzyl)azetidin-3-ol)

• Product Name: 1-(3,5-difluorobenzyl)azetidin-3-ol
• CAS No: 1594021-39-2
• MF: C₁₀H₁₁F₂NO
• MW: 199.197249650955
• CID: 5579518
• Update Time: 2025-10-29

1-(3,5-difluorobenzyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinol, 1-[(3,5-difluorophenyl)methyl]-
• 1-(3,5-Difluorobenzyl)azetidin-3-ol
• 1-(3,5-difluorobenzyl)azetidin-3-ol

• Inchi： 1S/C10H11F2NO/c11-8-1-7(2-9(12)3-8)4-13-5-10(14)6-13/h1-3,10,14H,4-6H2
• InChI Key： ZAZSIYLDNLWAQY-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(F)=CC(F)=C2)CC(O)C1

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• Boiling Point: 249.6±40.0 °C(Predicted)
• pka: 14.24±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(3,5-difluorobenzyl)azetidin-3-ol

Research Briefing on 1-(3,5-difluorobenzyl)azetidin-3-ol (CAS: 1594021-39-2) in Chemical Biology and Pharmaceutical Applications

1-(3,5-difluorobenzyl)azetidin-3-ol (CAS: 1594021-39-2) is a small-molecule compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This azetidine derivative, characterized by its difluorobenzyl substitution, exhibits unique physicochemical properties that make it a promising scaffold for drug discovery. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in synthesizing σ1 receptor modulators. The research team utilized 1-(3,5-difluorobenzyl)azetidin-3-ol as a core structure to develop novel ligands showing high affinity (Ki < 10 nM) for σ1 receptors, which are implicated in neuropathic pain and neurodegenerative disorders. The difluorobenzyl moiety was found to significantly enhance blood-brain barrier permeability compared to non-fluorinated analogs.

In parallel pharmaceutical chemistry research, this compound has been investigated as a precursor for β-lactamase inhibitors. A recent patent application (WO2023056321) describes its incorporation into novel non-β-lactam structures that potently inhibit class A and C β-lactamases, with MIC values ≤2 μg/mL against resistant E. coli strains. The electron-withdrawing difluoro substitution was crucial for maintaining stability against enzymatic degradation while preserving inhibitory activity.

Metabolic stability studies of 1-(3,5-difluorobenzyl)azetidin-3-ol derivatives have yielded promising results. A 2024 publication in Drug Metabolism and Disposition reported that fluorination at the 3,5-positions of the benzyl group significantly improved hepatic microsomal stability (t_1/2 > 120 min in human liver microsomes) compared to non-fluorinated counterparts. This property, combined with favorable LogP values (1.8-2.3), suggests good drug-like characteristics for further development.

The compound's synthetic accessibility has also been improved through recent methodological advances. A 2023 Organic Process Research & Development paper described a scalable (multi-gram) asymmetric synthesis route employing biocatalytic resolution, achieving >99% ee and overall yields of 65-70%. This process addresses previous challenges in obtaining enantiomerically pure material for pharmacological studies.

Emerging applications in chemical biology include its use as a versatile handle for bioorthogonal chemistry. Researchers have functionalized the hydroxyl group to create probes for protein labeling, taking advantage of the azetidine ring's strained geometry to promote rapid conjugation kinetics. These developments position 1-(3,5-difluorobenzyl)azetidin-3-ol as a multifaceted tool compound with expanding utility across drug discovery and basic research.